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Compound of Interest

Compound Name: Cesium-138

Cat. No.: B1237778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gamma-ray emissions resulting

from the radioactive decay of Cesium-138 (¹³⁸Cs). It includes detailed decay characteristics,

quantitative data on gamma-ray energies and intensities, a summary of experimental protocols

for their measurement, and a visual representation of the decay scheme.

Introduction to Cesium-138
Cesium-138 is a radioactive isotope of cesium with a half-life of 33.41 minutes.[1][2] It is a

significant fission product, particularly in nuclear reactors.[3] ¹³⁸Cs decays exclusively via beta-

minus (β⁻) decay to Barium-138 (¹³⁸Ba), a stable isotope.[1][4] This decay process populates

various excited states of the ¹³⁸Ba nucleus, which subsequently de-excite to the ground state

through the emission of gamma rays. Understanding the specific energies and probabilities of

these gamma emissions is crucial for various applications, including nuclear physics research,

radiation detection, and dosimetry.

Decay Characteristics of Cesium-138
The primary decay mode of Cesium-138 is beta-minus decay, with a decay energy (Q value) of

5.375(9) MeV.[1][4] The decay proceeds to various energy levels of the daughter nucleus,

Barium-138. The spin and parity (Jπ) of the ¹³⁸Cs ground state is 3⁻.
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Cesium-138 also has a metastable isomer, ¹³⁸ᵐCs, with a half-life of 2.91 minutes and a spin

and parity of 6⁻.[1][3] This isomer is located 79.9(3) keV above the ground state.[3] It has two

decay pathways: an isomeric transition (IT) to the ¹³⁸Cs ground state with a branching ratio of

81%, and a beta decay to ¹³⁸Ba with a branching ratio of 19%.[1][2]

A summary of the key decay properties is presented in the table below.

Property Value

Half-life (T₁/₂) 33.41 minutes[1][2]

Decay Mode 100% β⁻[4]

Q-value (β⁻) 5.375(9) MeV[4]

Daughter Nuclide ¹³⁸Ba (stable)[5]

Spin and Parity (Jπ) 3⁻[1]

Isomer: ¹³⁸ᵐCs

Half-life (T₁/₂) 2.91 minutes[1][3]

Excitation Energy 79.9(3) keV[3]

Decay Modes 81% Isomeric Transition (IT), 19% β⁻[1][2]

Gamma-Ray Emission Data
The de-excitation of the Barium-138 nucleus following the beta decay of Cesium-138 results in

a complex spectrum of gamma rays. The most prominent gamma-ray energies and their

corresponding emission probabilities (yields) are summarized in the table below, based on data

from ICRP Publication 107.[5]
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Energy (MeV) Yield (# per 100 decays)

0.1381 1.488

0.22776 1.511

0.40898 4.662

0.46280 30.75

0.54700 10.76

0.8718 5.112

1.00978 29.83

1.43586 76.30

2.21800 15.18

2.63959 7.63

Note: This table includes a selection of prominent gamma rays. A more extensive list can be

found in specialized nuclear data compilations.

Experimental Protocols for Gamma-Ray
Spectroscopy
The characterization of gamma-ray emissions from radioactive isotopes like Cesium-138 is

primarily accomplished through gamma-ray spectroscopy.

Key Experimental Steps:

Source Preparation: Cesium-138 is typically produced as a fission product or via neutron

activation. For experimental measurements, it is often separated from other isotopes to

ensure a pure source. In some cases, the equilibrium of the parent nuclide, Xenon-138, and

its daughter, Cesium-138, is utilized.[6][7]

Detection System: High-purity germanium (HPGe) detectors are the standard for high-

resolution gamma-ray spectroscopy.[6][8] These detectors offer excellent energy resolution,
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allowing for the precise identification and quantification of individual gamma-ray peaks in a

complex spectrum.[8] Scintillation detectors, such as Sodium Iodide (NaI(Tl)), can also be

used for applications where lower energy resolution is acceptable.[8]

Data Acquisition: The detector is coupled with a multichannel analyzer (MCA) to sort the

detected gamma rays by their energy, generating a gamma-ray spectrum. The system

requires careful energy and efficiency calibration.

Calibration:

Energy Calibration: This is performed using standard radioactive sources with well-known

gamma-ray energies (e.g., ⁶⁰Co, ¹³⁷Cs).[9] This allows for the conversion of channel

numbers from the MCA to gamma-ray energies in keV or MeV.

Efficiency Calibration: The detection efficiency varies with gamma-ray energy. A calibration

curve is generated using sources with known activities and gamma-ray emission

probabilities to accurately determine the intensities of the measured gamma rays.[7]

Data Analysis: The resulting spectrum is analyzed to identify the photopeaks corresponding

to the full energy of the gamma rays. The area under each photopeak is proportional to the

intensity of that gamma ray. Corrections for factors like background radiation and detector

dead time are applied to obtain accurate results.

The following diagram illustrates a typical workflow for gamma-ray spectroscopy experiments.
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A generalized workflow for the experimental determination of gamma-ray emissions.
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Cesium-138 Decay Scheme
The decay scheme illustrates the beta decay of Cesium-138 to various excited states of

Barium-138, followed by the emission of gamma rays as the nucleus transitions to its ground

state. The diagram below shows a simplified version of this decay scheme, highlighting the

major transitions.
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A simplified decay scheme of ¹³⁸Cs to ¹³⁸Ba, showing major gamma transitions.

Conclusion
Cesium-138 is a short-lived radioisotope that decays via beta emission, leading to a cascade

of gamma rays from the excited daughter nucleus, Barium-138. The most intense gamma-ray

emission occurs at 1.43586 MeV. The accurate measurement of these emissions is critical and

is achieved through high-resolution gamma-ray spectroscopy, typically employing HPGe

detectors. The data and methodologies presented in this guide are fundamental for
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professionals in nuclear sciences and related fields, providing a basis for applications in

dosimetry, reactor physics, and the development of radiopharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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